Cas no 80067-96-5 (4-HYDROXY-3-(4-SULFOBUTYL)AMINOBIPHENYL)

• Product name: 4-HYDROXY-3-(4-SULFOBUTYL)AMINOBIPHENYL
• CAS No: 80067-96-5
• MF: C₁₆H₁₉NO₄S
• MW: 321.391363382339
• CID: 1800230
• PubChem ID: 4425598

4-HYDROXY-3-(4-SULFOBUTYL)AMINOBIPHENYL Chemical and Physical Properties

Names and Identifiers

• 4-HYDROXY-3-(4-SULFOBUTYL)AMINOBIPHENYL
• 4-(2-hydroxy-5-phenylanilino)butane-1-sulfonic acid
• AKOS024341305
• DTXSID40403157
• 80067-96-5
• SCHEMBL7828323
• 4-[(4-hydroxy[1,1'-biphenyl]-3-yl)amino]-1-butanesulfonic acid

• Inchi： InChI=1S/C16H19NO4S/c18-16-9-8-14(13-6-2-1-3-7-13)12-15(16)17-10-4-5-11-22(19,20)21/h1-3,6-9,12,17-18H,4-5,10-11H2,(H,19,20,21)
• InChI Key： ULWSTFDDFZXYAC-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C2=CC(=C(C=C2)O)NCCCCS(=O)(=O)O

Computed Properties

• Exact Mass: 321.10347926g/mol
• Monoisotopic Mass: 321.10347926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 95Ų